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CeMMEC1 CeMMEC1 CeMMEC1 is an N-methylisoquinolinone that inhibits the second bromodomain of TAF1 (Kd = 1.8 µM; IC50 = 0.9 µM). It does not bind to either the first or second bromodomain of BRD4. This compound synergizes with (+)-JQ1 (Item No. 11187) to inhibit the proliferation of THP-1 and H23 lung adenocarcinoma cells.
Brand Name: Vulcanchem
CAS No.: 440662-09-9
VCID: VC0162595
InChI: InChI=1S/C19H16N2O4/c1-21-11-15(13-4-2-3-5-14(13)19(21)23)18(22)20-12-6-7-16-17(10-12)25-9-8-24-16/h2-7,10-11H,8-9H2,1H3,(H,20,22)
SMILES: CN1C=C(C2=CC=CC=C2C1=O)C(=O)NC3=CC4=C(C=C3)OCCO4
Molecular Formula: C19H16N2O4
Molecular Weight: 336.3 g/mol

CeMMEC1

CAS No.: 440662-09-9

Reference Standards

VCID: VC0162595

Molecular Formula: C19H16N2O4

Molecular Weight: 336.3 g/mol

CeMMEC1 - 440662-09-9

CAS No. 440662-09-9
Product Name CeMMEC1
Molecular Formula C19H16N2O4
Molecular Weight 336.3 g/mol
IUPAC Name N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-1-oxoisoquinoline-4-carboxamide
Standard InChI InChI=1S/C19H16N2O4/c1-21-11-15(13-4-2-3-5-14(13)19(21)23)18(22)20-12-6-7-16-17(10-12)25-9-8-24-16/h2-7,10-11H,8-9H2,1H3,(H,20,22)
Standard InChIKey PEOQAZBGLOADFJ-UHFFFAOYSA-N
SMILES CN1C=C(C2=CC=CC=C2C1=O)C(=O)NC3=CC4=C(C=C3)OCCO4
Canonical SMILES CN1C=C(C2=CC=CC=C2C1=O)C(=O)NC3=CC4=C(C=C3)OCCO4
Description CeMMEC1 is an N-methylisoquinolinone that inhibits the second bromodomain of TAF1 (Kd = 1.8 µM; IC50 = 0.9 µM). It does not bind to either the first or second bromodomain of BRD4. This compound synergizes with (+)-JQ1 (Item No. 11187) to inhibit the proliferation of THP-1 and H23 lung adenocarcinoma cells.
Synonyms N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-dihydro-2-methyl-1-oxo-4-isoquinolinecarboxamide
Reference 1.Sdelci, S.,Lardeau, C.H.,Tallant, C., et al. Mapping the chemical chromatin reactivation landscape identifies BRD4-TAF1 cross-talk. Nature Chemical Biology 12(7), 504-510 (2016).
PubChem Compound 24152379
Last Modified Nov 11 2021
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